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Compound Name: MEGA-9

Cat. No.: B1676160

For Researchers, Scientists, and Drug Development Professionals

Introduction to MEGA-9

MEGA-9, or N-nonanoyl-N-methylglucamine, is a non-ionic detergent widely employed in the
solubilization of membrane proteins for structural and functional studies. Its utility stems from its
ability to disrupt the lipid bilayer of cell membranes, thereby liberating integral membrane
proteins into a soluble form within detergent micelles. MEGA-9 is favored for its relatively high
critical micelle concentration (CMC), which facilitates its removal by methods such as dialysis,
and its transparency in the UV region, which allows for downstream spectrophotometric
analysis of the solubilized proteins.

Physicochemical Properties of MEGA-9

A comprehensive understanding of the physicochemical properties of MEGA-9 is crucial for
optimizing solubilization protocols. Key quantitative data for MEGA-9 and a selection of other
commonly used detergents are summarized below for comparative purposes.
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Dodecyl Octyl
Property MEGA-9 Maltoside Glucoside CHAPS
(DDM) (OG)
Molecular Weight
335.44 510.62 292.37 614.88
(g/mol)
Critical Micelle
Concentration
) 19-25[1] 0.17 20-25 6-10
(CMC) in water
(mM)
Aggregation
~110 118-140 27-100 10
Number
Micelle Molecular
] ~37 ~60-72 ~8-30 ~6.2
Weight (kDa)
Detergent Class Non-ionic Non-ionic Non-ionic Zwitterionic

Experimental Protocols
. General Workflow for Membrane Protein Solubilization

The successful solubilization of a target membrane protein is a multi-step process that requires
careful optimization. The general workflow involves membrane preparation, detergent
screening to identify the optimal solubilizing agent, and finally, the scaled-up solubilization and

purification of the protein of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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